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Compound of Interest

Compound Name: N-Benzylidene-2-propynylamine

Cat. No.: B016244 Get Quote

For researchers and professionals in drug development, the meticulous management and

disposal of chemical reagents are fundamental to ensuring a safe and compliant laboratory

environment. This guide provides crucial safety and logistical information for the proper

disposal of N-Benzylidene-2-propynylamine. In the absence of a specific Safety Data Sheet

(SDS) for N-Benzylidene-2-propynylamine in the public domain, this document synthesizes

data from structurally similar compounds to establish a precautionary protocol.

It is imperative that users obtain and consult the specific SDS from the manufacturer or supplier

for definitive guidance before handling or disposal. The following procedures are based on the

known hazards of analogous compounds and should be considered a conservative approach.

Immediate Safety Considerations
Before handling N-Benzylidene-2-propynylamine, it is crucial to be aware of the potential

hazards associated with similar benzylamine and imine compounds. These substances are

generally considered hazardous.

Key Potential Hazards:

Combustible Liquid: May ignite on intense heating.

Harmful if Swallowed or in Contact with Skin: Can lead to adverse health effects upon

ingestion or skin absorption.
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Causes Severe Skin Burns and Eye Damage: Direct contact can cause serious chemical

burns.

Harmful to Aquatic Life: Release into the environment can be detrimental to aquatic

organisms.

Respiratory Irritation: Inhalation of vapors or mists may irritate the respiratory tract.

Therefore, appropriate Personal Protective Equipment (PPE) should be worn at all times when

handling this compound, including but not limited to:

Safety goggles or a face shield.

Chemical-resistant gloves.

A lab coat or protective suit.

Use only in a well-ventilated area or under a chemical fume hood.[1]

Chemical and Physical Properties
Understanding the properties of N-Benzylidene-2-propynylamine and related compounds is

essential for safe handling and disposal.

Property Value Source

Molecular Formula C₁₀H₉N Santa Cruz Biotechnology[2]

Molecular Weight 143.19 g/mol Santa Cruz Biotechnology[2]

Appearance Combustible liquid
Sigma-Aldrich (for related

compounds)

CAS Number 57734-99-3 Santa Cruz Biotechnology[2]

Experimental Protocols: Spill and Disposal
Procedures
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The following protocols are designed to provide a clear, step-by-step guide for the safe

disposal of N-Benzylidene-2-propynylamine.

Small Spill Clean-up:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Keep away from heat, sparks, and open flames.

Absorb Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to soak

up the spill. Do not use combustible materials like sawdust.

Collect Waste: Carefully scoop the absorbed material and any contaminated soil or surfaces

into a suitable, labeled, and sealable container for hazardous waste.

Decontaminate Area: Clean the spill area thoroughly with a suitable solvent, and dispose of

the cleaning materials as hazardous waste.

Personal Safety: Ensure appropriate PPE is worn throughout the clean-up process. Wash

hands and any exposed skin thoroughly after handling.

Disposal Protocol:

Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for N-Benzylidene-2-
propynylamine waste.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed. Avoid contact with strong acids and oxidizing agents.[3]

Packaging for Disposal:

Ensure the waste container is chemically resistant, securely sealed to prevent leaks, and

clearly labeled with "Hazardous Waste," the chemical name "N-Benzylidene-2-
propynylamine," and associated hazard symbols (e.g., corrosive, flammable, harmful).

Final Disposal:
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Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[4]

The recommended method for disposal is through an approved and licensed hazardous

waste disposal facility.[4]

Contact your institution's Environmental Health and Safety (EHS) department or a certified

chemical waste disposal contractor to arrange for pickup and proper disposal in

accordance with all local, state, and federal regulations.[4]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of N-Benzylidene-2-propynylamine.
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Caption: Disposal workflow for N-Benzylidene-2-propynylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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